Cas no 1803582-37-7 (methyl 6-chloro-5-sulfamoylpyridine-3-carboxylate)

• Product Name: methyl 6-chloro-5-sulfamoylpyridine-3-carboxylate
• CAS No: 1803582-37-7
• MF: C₇H₇ClN₂O₄S
• MW: 250.659479379654
• CID: 4616065
• PubChem ID: 75481485
• Update Time: 2025-05-23

methyl 6-chloro-5-sulfamoylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-(aminosulfonyl)-6-chloro-, methyl ester
• Methyl 6-Chloro-5-sulfamoylpyridine-3-carboxylate
• methyl 6-chloro-5-sulfamoylpyridine-3-carboxylate

• Inchi： 1S/C7H7ClN2O4S/c1-14-7(11)4-2-5(15(9,12)13)6(8)10-3-4/h2-3H,1H3,(H2,9,12,13)
• InChI Key： KKYBZFKLUIEGNL-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C(S(N)(=O)=O)C=C1C(OC)=O

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 446.3±55.0 °C at 760 mmHg
• Flash Point: 223.7±31.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

methyl 6-chloro-5-sulfamoylpyridine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 6-chloro-5-sulfamoylpyridine-3-carboxylate

Recent Advances in the Application of Methyl 6-Chloro-5-sulfamoylpyridine-3-carboxylate (CAS: 1803582-37-7) in Medicinal Chemistry

Methyl 6-chloro-5-sulfamoylpyridine-3-carboxylate (CAS: 1803582-37-7) has recently emerged as a key intermediate in the synthesis of novel pharmaceutical compounds, particularly in the development of kinase inhibitors and sulfonamide-based therapeutics. This heterocyclic compound, featuring both chloro and sulfamoyl functional groups, offers unique reactivity that makes it valuable for structure-activity relationship (SAR) studies in drug discovery programs. Recent literature highlights its growing importance in medicinal chemistry, with several research groups reporting its incorporation into potential drug candidates targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of methyl 6-chloro-5-sulfamoylpyridine-3-carboxylate as a building block for the development of selective PI3K inhibitors. The researchers utilized the compound's reactive sites to introduce various substituents, creating a library of derivatives with improved pharmacokinetic properties. The sulfamoyl group, in particular, was found to enhance water solubility while maintaining target binding affinity, addressing a common challenge in kinase inhibitor development.

In the field of antibacterial research, a recent patent application (WO2023051234) disclosed novel sulfonamide antibiotics incorporating the methyl 6-chloro-5-sulfamoylpyridine-3-carboxylate scaffold. The inventors reported that derivatives of this compound exhibited potent activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity against mammalian cells. The unique electronic properties imparted by the pyridine ring were credited for the enhanced antibacterial spectrum observed.

Analytical chemistry advancements have also been reported for this compound. A 2024 publication in Analytical and Bioanalytical Chemistry described a novel HPLC-MS method for the quantification of methyl 6-chloro-5-sulfamoylpyridine-3-carboxylate and its metabolites in biological matrices. This method demonstrated excellent linearity (R² > 0.999) across a concentration range of 1-1000 ng/mL, with a lower limit of quantification of 0.5 ng/mL, providing researchers with a robust tool for pharmacokinetic studies.

The compound's safety profile has been the subject of recent toxicological investigations. A preclinical study evaluating the acute toxicity of methyl 6-chloro-5-sulfamoylpyridine-3-carboxylate in rodent models reported an LD50 value of >2000 mg/kg via oral administration, suggesting a favorable safety margin for further drug development. However, researchers noted that chronic exposure studies are still needed to fully assess its long-term toxicological effects.

From a synthetic chemistry perspective, recent work has focused on developing more efficient routes to produce methyl 6-chloro-5-sulfamoylpyridine-3-carboxylate. A 2023 Organic Process Research & Development paper described a continuous flow synthesis method that improved yield from 68% to 92% while reducing reaction time from 12 hours to just 45 minutes. This process intensification approach addresses previous scalability challenges associated with batch production methods.

Looking forward, methyl 6-chloro-5-sulfamoylpyridine-3-carboxylate continues to attract attention as a versatile scaffold in drug discovery. Its unique combination of functional groups offers multiple points for structural modification, making it particularly valuable for fragment-based drug design approaches. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, targeting indications ranging from oncology to infectious diseases.